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Compound of Interest

Compound Name: Ecteinascidin 743

Cat. No.: B10785122 Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals handling the potent

antineoplastic agent Ecteinascidin 743 (also known as Trabectedin or by its commercial

name, Yondelis®) must adhere to stringent safety protocols to mitigate risks associated with

this cytotoxic drug. This guide provides essential, immediate safety and logistical information,

including detailed personal protective equipment (PPE) requirements, operational plans, and

disposal procedures to ensure a safe laboratory environment.

Ecteinascidin 743 is classified as a hazardous substance with known reproductive toxicity.[1]

[2] Immediate risks associated with exposure include the potential for neutropenic sepsis,

rhabdomyolysis, hepatotoxicity, cardiomyopathy, and embryo-fetal toxicity.[1][3] Therefore, strict

adherence to the following guidelines is paramount.

Personal Protective Equipment (PPE)
The primary line of defense against exposure to Ecteinascidin 743 is the correct and

consistent use of appropriate personal protective equipment. Personnel must be thoroughly

trained in the proper techniques for handling cytotoxic drugs.[1] Pregnant staff members are

strictly prohibited from working with this medicinal product.[1]
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PPE Component Specification Rationale

Gloves

Chemical-resistant, powder-

free nitrile gloves. Double

gloving is required.[1][4]

To prevent skin contact with

the cytotoxic agent. Gloves

must be inspected for integrity

before use.[5]

Gown

Disposable, lint-free, solid-front

gown with back closure, made

of a material demonstrated to

resist permeability by

hazardous drugs.[1][4][6]

To protect clothing and skin

from contamination. Gowns

should be changed

immediately after a spill or

every two to three hours.[6]

Eye Protection

Tightly fitting safety goggles

with side shields or a full-face

shield.[1][5]

To protect the eyes from

splashes or aerosols of the

drug.[1]

Respiratory Protection

A mask should be worn to

prevent the inhalation of any

aerosolized particles.[1] For

tasks with a higher risk of

aerosolization, such as

cleaning spills or compounding

outside of a biological safety

cabinet, a fit-tested N95

respirator is recommended.[4]

To prevent respiratory

exposure to the cytotoxic

agent.

Operational Plan: From Preparation to
Administration
The handling of Ecteinascidin 743, from reconstitution to administration, requires meticulous

attention to detail and adherence to aseptic techniques.[1][7]

Reconstitution and Dilution
Preparation: All procedures should be conducted in a biological safety cabinet (BSC) or a

compounding aseptic containment isolator (CACI) to minimize aerosol generation.
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Reconstitution: Using aseptic technique, inject 20 mL of Sterile Water for Injection, USP, into

the vial. Gently shake the vial until the lyophilized powder is completely dissolved. The

resulting solution should be clear and colorless to pale brownish-yellow, containing 0.05

mg/mL of trabectedin.[7]

Inspection: Visually inspect the reconstituted solution for any particulate matter or

discoloration before proceeding. If either is observed, the vial must be discarded.[7]

Dilution: Immediately after reconstitution, the calculated volume of the drug should be

withdrawn and further diluted in an infusion bag containing 500 mL of 0.9% Sodium Chloride

Injection, USP, or 5% Dextrose Injection, USP.[1][7]

Administration
Administration of Ecteinascidin 743 should only be performed by or under the direct

supervision of a physician experienced in the use of chemotherapeutic agents.[8] Due to the

risk of tissue necrosis upon extravasation, administration through a central venous line is

strongly recommended.[1][9][10]

Emergency Procedures and Disposal
Accidental Exposure
In the event of accidental contact, immediate action is crucial:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and plenty of water.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes.[5]

Inhalation: Move the individual to fresh air.[5] In all cases of exposure, seek immediate

medical attention and provide the Safety Data Sheet (SDS) to the attending physician.[5]

Spills
In case of a spill, follow institutional procedures for cleaning up cytotoxic spills.[1] This typically

involves containing the spill, using an appropriate spill kit, and decontaminating the area. All
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materials used for cleanup should be disposed of as hazardous waste.

Disposal
All unused Ecteinascidin 743, as well as all materials that have come into contact with the

drug, including vials, syringes, infusion bags, tubing, and contaminated PPE, must be disposed

of as cytotoxic waste in accordance with local, state, and federal regulations.[8][9]

Handling and Disposal Workflow
The following diagram illustrates the key stages in the safe handling and disposal of

Ecteinascidin 743.
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Ecteinascidin 743: Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling of Ecteinascidin 743.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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